Cas no 61619-81-6 (3-(furan-2-yl)-1H-pyrazole-4-carbaldehyde)

3-(furan-2-yl)-1H-pyrazole-4-carbaldehyde structure
61619-81-6 structure
Product Name:3-(furan-2-yl)-1H-pyrazole-4-carbaldehyde
CAS No:61619-81-6
MF:C8H6N2O2
MW:162.145441532135
CID:472679
PubChem ID:20326264
Update Time:2025-04-19

3-(furan-2-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxaldehyde, 3-(2-furanyl)-
    • 5-(furan-2-yl)-1H-pyrazole-4-carbaldehyde
    • 3-(furan-2-yl)-1H-pyrazole-4-carbaldehyde
    • DTXSID70605440
    • F2198-3410
    • 3-(2-Furyl)-1H-pyrazole-4-carbaldehyde
    • 3-(2-furyl)-1H-pyrazole-4-carboxaldehyde
    • CS-0454223
    • SCHEMBL11608146
    • 61619-81-6
    • DMWLQMYOBOOAFQ-UHFFFAOYSA-N
    • AKOS009158973
    • Inchi: 1S/C8H6N2O2/c11-5-6-4-9-10-8(6)7-2-1-3-12-7/h1-5H,(H,9,10)
    • InChI Key: DMWLQMYOBOOAFQ-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C1=C(C=O)C=NN1

Computed Properties

  • Exact Mass: 162.04298
  • Monoisotopic Mass: 162.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • PSA: 58.89

3-(furan-2-yl)-1H-pyrazole-4-carbaldehyde Pricemore >>

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